Cas no 65291-29-4 (2-(2-Naphthyloxy)butanoyl Chloride)

• Product Name: 2-(2-Naphthyloxy)butanoyl Chloride
• CAS No: 65291-29-4
• MF: C₁₄H₁₃ClO₂
• MW: 248.704823255539
• MDL: MFCD12197841
• CID: 3400910
• PubChem ID: 46220884
• Update Time: 2025-05-25

2-(2-Naphthyloxy)butanoyl Chloride Chemical and Physical Properties

Names and Identifiers

• BUTANOYL CHLORIDE, 2-(2-NAPHTHALENYLOXY)-
• 2-(2-naphthyloxy)butanoyl chloride
• STL197315
• ALBB-011268
• VS-04698
• MFCD12197841
• H26288
• AKOS005173322
• BBL014906
• CS-0322714
• 2-(naphthalen-2-yloxy)butanoylchloride
• 2-(naphthalen-2-yloxy)butanoyl chloride
• 2-naphthalen-2-yloxybutanoyl chloride
• 65291-29-4
• 2-(2-Naphthyloxy)butanoyl Chloride

• MDL： MFCD12197841
• Inchi： 1S/C14H13ClO2/c1-2-13(14(15)16)17-12-8-7-10-5-3-4-6-11(10)9-12/h3-9,13H,2H2,1H3
• InChI Key： OPEWCTKDPYRJQF-UHFFFAOYSA-N
• SMILES： C(Cl)(=O)C(OC1=CC=C2C(=C1)C=CC=C2)CC

Computed Properties

• Exact Mass: 248.06
• Monoisotopic Mass: 248.06
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• XLogP3: 4.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 2-(2-Naphthyloxy)butanoyl Chloride

cas no 65291-29-4: 2-(2-naphthyloxy)butanoyl chloride

The compound with the CAS number 65291-29-4, commonly referred to as 2-(2-naphthyloxy)butanoyl chloride, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structure and potential applications in various chemical industries. The molecule consists of a naphthyl group attached to a hydroxyl group, which is further connected to a butanoyl chloride moiety. This combination makes it a versatile compound with promising properties for use in pharmaceuticals, agrochemicals, and advanced materials.

Recent studies have highlighted the importance of cas no 65291-29-4 in the synthesis of bioactive compounds. Researchers have explored its role as an intermediate in the construction of complex molecular frameworks, particularly in the development of novel drug candidates. The naphthyl group is known for its aromatic stability and ability to participate in various chemical reactions, making it a valuable component in organic synthesis.

The synthesis of cas no 65291-29-4 involves a multi-step process that typically begins with the preparation of the naphthyl alcohol derivative. This is followed by a series of functional group transformations, including oxidation and substitution reactions, to introduce the butanoyl chloride moiety. The optimization of these steps has been a focus of recent research, with scientists aiming to improve yield and purity while minimizing environmental impact.

In terms of applications, cas no 65291-29-4 has shown promise in the field of materials science. Its ability to form stable bonds with other organic molecules makes it an ideal candidate for use in polymer synthesis and surface modification. Additionally, its reactivity under specific conditions has led to its use in the development of advanced coatings and adhesives.

The study of cas no 65291-29-4 has also contributed to our understanding of intermolecular interactions. Researchers have investigated its behavior under different thermal and chemical conditions, providing insights into its stability and reactivity. These findings have been instrumental in designing more efficient synthetic pathways and optimizing industrial processes.

In conclusion, the compound with CAS number 65291-29-4, or cas no 653000000, represents a valuable addition to the arsenal of organic chemicals available for research and industrial applications. Its unique structure, combined with its versatile reactivity, positions it as a key player in the development of new materials and pharmaceuticals. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in various fields of science and technology.